Cas no 898752-18-6 (Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate)

Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate structure
898752-18-6 structure
Product Name:Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
CAS No:898752-18-6
MF:C15H19ClO3
MW:282.762563943863
CID:872320
PubChem ID:24727352
Update Time:2025-04-19

Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 7-(3-CHLOROPHENYL)-7-OXOHEPTANOATE
    • MS-21089
    • AKOS016023196
    • 898752-18-6
    • ETHYL7-(3-CHLOROPHENYL)-7-OXOHEPTANOATE
    • MFCD01320239
    • DTXSID60645577
    • Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
    • MDL： MFCD01320239
    • Inchi： 1S/C15H19ClO3/c1-2-19-15(18)10-5-3-4-9-14(17)12-7-6-8-13(16)11-12/h6-8,11H,2-5,9-10H2,1H3
    • InChI Key： JIBRZPLSUWPRNI-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)C(CCCCCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 282.10200
  • Monoisotopic Mass: 282.1022722g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 4.03630

Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
207739-2g
ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
 898752-18-6 97%
2g
 ￡613.00 2022-03-01
Fluorochem
207739-5g
ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
 898752-18-6 97%
5g
 ￡1447.00 2022-03-01
Fluorochem
207739-1g
ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
 898752-18-6 97%
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 ￡352.00 2022-03-01
TRC
E102285-250mg
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
 898752-18-6
250mg
 $ 365.00 2022-06-05
TRC
E102285-500mg
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
 898752-18-6
500mg
 $ 605.00 2022-06-05
Key Organics Ltd
MS-21089-1G
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
 898752-18-6 >95%
1g
 £388.00 2025-02-09
Key Organics Ltd
MS-21089-5G
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
 898752-18-6 >95%
5g
 £1415.00 2025-02-09
A2B Chem LLC
AD12098-1g
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
 898752-18-6 97%
1g
 $435.00 2024-04-19
A2B Chem LLC
AD12098-2g
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
 898752-18-6 97%
2g
 $725.00 2024-04-19
A2B Chem LLC
AD12098-5g
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
 898752-18-6 97%
5g
 $1650.00 2024-04-19

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